Cas no 1190316-18-7 (6-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid)

6-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid is a fluorinated heterocyclic compound featuring a pyrrolopyridine scaffold with a carboxylic acid functional group. Its structural framework makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. The fluorine substitution enhances metabolic stability and binding affinity, while the carboxylic acid group allows for further derivatization or conjugation. This compound is commonly utilized in medicinal chemistry for the development of kinase inhibitors and other targeted therapeutics. Its high purity and well-defined chemical properties ensure reproducibility in synthetic applications. Suitable for use in small-molecule drug discovery and structure-activity relationship (SAR) studies.
6-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid structure
1190316-18-7 structure
Product Name:6-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
CAS No:1190316-18-7
MF:C8H5FN2O2
MW:180.13590502739
MDL:MFCD12962612
CID:1032514
PubChem ID:53413084
Update Time:2025-06-07

6-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
    • P19239
    • 1190316-18-7
    • CS-0183156
    • 1H-Pyrrolo[3,2-b]pyridine-3-carboxylic acid, 6-fluoro-
    • EN300-200345
    • SCHEMBL22050802
    • AS-79217
    • SY322185
    • SB17582
    • A892727
    • MFCD12962612
    • 6-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylicacid
    • DTXSID00696664
    • 6-FLUORO-4-AZAINDOLE-3-CARBOXYLIC ACID
    • MDL: MFCD12962612
    • Inchi: 1S/C8H5FN2O2/c9-4-1-6-7(11-2-4)5(3-10-6)8(12)13/h1-3,10H,(H,12,13)
    • InChI Key: LWLWUALFRLGQJB-UHFFFAOYSA-N
    • SMILES: FC1C=NC2C(C(=O)O)=CNC=2C=1

Computed Properties

  • Exact Mass: 180.03350557g/mol
  • Monoisotopic Mass: 180.03350557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 448.9±40.0 °C at 760 mmHg
  • Flash Point: 225.3±27.3 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid Security Information

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